Didansyl-1,3-diaminopropane

• IUPAC Name: 5-(dimethylamino)-N-[3-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]propyl]naphthalene-1-sulfonamide
• InChI: InChI=1S/C27H32N4O4S2/c1-30(2)24-14-5-12-22-20(24)10-7-16-26(22)36(32,33)28-18-9-19-29-37(34,35)27-17-8-11-21-23(27)13-6-15-25(21)31(3)4/h5-8,10-17,28-29H,9,18-19H2,1-4H3
• InChI Key: GVQXAPGVWXVSSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NCCCNS(=O)(=O)C3=CC=CC4=C3C=CC=C4N(C)C
• Molecular Formula: C27H32N4O4S2
• DSSTOX Substance ID: DTXSID30404431
• Molecular Weight: 540.7 g/mol
• CAS RN: 64144-62-3

Description

Didansyl-1,3-diaminopropane (DADP) is an organic compound used in scientific research applications. It is a colorless, crystalline solid with the molecular formula C7H14N2. DADP is a derivative of propane, composed of two nitrogen atoms and seven carbon atoms.

Synthesis Analysis

• DADP can be synthesized through the amination of acrylonitrile followed by hydrogenation of the resulting aminopropionitrile.
• It is also involved in the synthesis of Schiff bases and other compounds with potential applications in analytical chemistry.

Molecular Structure Analysis

• SMILES: CN©c1cccc2c(ccc12)S(=O)(=O)NCCCNS(=O)(=O)c3cccc4c(ccc34)N©C

Chemical Reactions Analysis

• DADP derivatives are used in liquid chromatography for detecting various amines.

Mechanism of Action

• DADP serves as a building block in the synthesis of heterocycles and coordination complexes.

Physical and Chemical Properties Analysis

• Hazard Classification: Flammable, skin and eye irritant, respiratory sensitizer

Safety and Hazards

• Use protective equipment and ensure proper ventilation.

Scientific Research Applications

• Chromatography and Detection of Amines : Didansyl-1,3-diaminopropane (DAP) derivatives are used in liquid chromatography for the detection of various amines. A study by Geuns et al. (2006) utilized DAP derivatives for baseline separation and detection by fluorescence in the analysis of polyamines and arylalkyl amines, proving its utility in analytical biochemistry (Geuns et al., 2006).

• Synthesis of Schiff Bases : Khedr et al. (2005) investigated the synthesis of Schiff bases using 1,3-diaminopropane (DAP) and their application in the spectrophotometric determination of cobalt(II). This study highlights the importance of DAP in the synthesis of compounds with potential applications in analytical chemistry (Khedr et al., 2005).

• Mass Spectrometry in Industrial Applications : DAP, specifically the variant Duomeen O (n-oleyl-1,3-diaminopropane), was used in a study by Jjunju et al. (2016) to demonstrate the direct analysis of corrosion inhibitors in industrial water samples using paper spray mass spectrometry. This study underscores the importance of DAP derivatives in industrial applications (Jjunju et al., 2016).

• Anti-HIV Activity : In a study by Uchida et al. (1999), DAP derivatives were synthesized and examined for their activity against human immunodeficiency virus (HIV-1). This suggests potential therapeutic applications of DAP derivatives in the field of antiviral research (Uchida et al., 1999).

• Enzyme Inhibition Studies : DAP was used by Pöso and Jänne (1976) to study its effect on ornithine decarboxylase activity and spermidine accumulation in rat liver, highlighting its potential use in biochemical research related to enzyme inhibition (Pöso & Jänne, 1976).

• Nickel and Copper Complex Synthesis : Bhowmik et al. (2011) utilized 1,3-diaminopropane in the synthesis of nickel(II) and copper(II) complexes with tetradentate Schiff base ligands, demonstrating the relevance of DAP in inorganic synthesis and coordination chemistry (Bhowmik et al., 2011).

Future Directions

Research on DADP could explore its applications in drug development, coordination chemistry, and analytical methods.